Cas no 91684-45-6 (Pentenol, methyl-(7CI,9CI))

• Product Name: Pentenol, methyl-(7CI,9CI)
• CAS No: 91684-45-6
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 810067
• PubChem ID: 138190
• Update Time: 2025-04-19

Pentenol, methyl-(7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Pentenol, methyl-(7CI,9CI)
• 4-METHYL-3-PENTEN-2-OL
• Methylpentenol
• Pentenol,methyl
• FT-0635229
• NSC 31262
• NSC-31262
• NSC31262
• 3-Penten-2-ol, 4-methyl-
• 4-methyl-pent-3-en-2-ol
• 3-Penten-2-ol, 4-methyl-,
• AKOS006275077
• 4325-82-0
• 91684-45-6
• 4-methylpent-3-en-2-ol
• SCHEMBL714476
• FT-0690271
• EN300-171806
• 4-methyl-3-pentene-2-ol
• Pentenol, methyl-
• (e)-2-hexen-2-ol
• SCHEMBL504380

• Inchi： 1S/C6H12O/c1-3-4-5-6(2)7/h5,7H,3-4H2,1-2H3/b6-5+
• InChI Key： HEEAIHKOVDRAIC-AATRIKPKSA-N
• SMILES： O/C(/C)=C/CCC

Computed Properties

• Exact Mass: 100.08900
• Monoisotopic Mass: 100.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 1.4

Experimental Properties

• Density: 0.845
• Boiling Point: 139.1°Cat760mmHg
• Flash Point: 46.9°C
• Refractive Index: 1.44
• PSA: 20.23000
• LogP: 1.33340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols